9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine

Description

9-(4-Acetoxy-3-acetoxymethylbutyl)-2-amino-6-chloropurine is a chemical compound with the molecular formula C14H18ClN5O4 and a molecular weight of 355.78 . It appears as a solid that ranges in color from off-white to light yellow . The compound has a melting point of 132-134 °C and is slightly soluble in DMSO and methanol . Synonyms for 9-(4-Acetoxy-3-acetoxymethylbutyl)-2-amino-6-chloropurine include Famciclovir 6-Chloro Impurity and Penciclovir Impurity E .

This compound is an impurity of Famciclovir , which is an antiviral agent and a prodrug . Famciclovir is used to treat herpesvirus infections, such as herpes zoster. Once administered, Famciclovir converts into penciclovir, its active form. Penciclovir then impedes viral DNA synthesis by competing with deoxyguanosine triphosphate to incorporate into viral DNA, thus stopping viral replication.

Another similar chemical compound is 2-amino-9-(2-substituted ethyl) purine, which is used in preparing 9-[4-acetoxy-3-(acetoxymethyl)but-1-yl]-2-aminopurine .

• CAS No.: 97845-60-8
• Product Name: 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine
• Molecular Formula: C14H18ClN5O4
• Molecular Weight: 355.78 g/mol
• IUPAC Name: [2-(acetyloxymethyl)-4-(2-amino-6-chloropurin-9-yl)butyl] acetate
• Standard InChI: InChI=1S/C14H18ClN5O4/c1-8(21)23-5-10(6-24-9(2)22)3-4-20-7-17-11-12(15)18-14(16)19-13(11)20/h7,10H,3-6H2,1-2H3,(H2,16,18,19)
• Standard InChIKey: KXPSHSVVYGZKAV-UHFFFAOYSA-N
• SMILES: CC(=O)OCC(CCN1C=NC2=C1N=C(N=C2Cl)N)COC(=O)C
• Canonical SMILES: CC(=O)OCC(CCN1C=NC2=C1N=C(N=C2Cl)N)COC(=O)C
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 9-[4-Acetoxy-3-(acetoxymethyl)butyl]-2-amino-6-chloropurine
• PubChem Compound: 10155164
• Last Modified: Aug 15 2023